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Compound of Interest

Compound Name: tert-Butyl N-hydroxycarbamate

Cat. No.: B128967 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of tert-
Butyl N-hydroxycarbamate, a reagent commonly used in organic synthesis. Adherence to

these protocols is essential to mitigate risks and maintain a safe research environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of tert-Butyl N-hydroxycarbamate is

provided in the table below for quick reference. Understanding these properties is crucial for

safe handling and storage.

Property Value

Molecular Formula C5H11NO3[1]

Molecular Weight 133.15 g/mol [1]

Appearance
White to off-white or light pink crystalline

powder[2][3]

Melting Point 53-57 °C (127.4 - 134.6 °F)[4]

Solubility Slightly soluble in water[2][5]

Storage Temperature 2-8°C[3]
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Hazard Identification and Safety Precautions
tert-Butyl N-hydroxycarbamate is classified with the following hazards:

H302: Harmful if swallowed[1][3]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE): Before handling tert-Butyl N-hydroxycarbamate,

ensure the following PPE is worn:

Chemical safety goggles or eyeglasses.[4]

Protective gloves and clothing to prevent skin exposure.[4]

Use in a well-ventilated area, and if necessary, use a respirator.

Step-by-Step Disposal Protocol
The disposal of tert-Butyl N-hydroxycarbamate must be conducted in compliance with local,

state, and federal regulations.[6] Chemical waste generators are responsible for determining if

a discarded chemical is classified as hazardous waste.[7]

Step 1: Waste Identification and Segregation

Collect waste tert-Butyl N-hydroxycarbamate, including any contaminated materials (e.g.,

filter paper, gloves), in a designated and properly labeled waste container.

The container should be clearly marked as "Hazardous Waste" and include the chemical

name: "tert-Butyl N-hydroxycarbamate."

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.
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Step 2: Container Management

Use a container that is compatible with the chemical. A high-density polyethylene (HDPE) or

glass container is generally suitable.

Keep the container securely closed when not in use.[8]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong bases and oxidizing agents.[6]

Step 3: Accidental Spill Cleanup In the event of a spill:

Remove all sources of ignition.[6]

Ventilate the area.

Wear appropriate PPE.

For minor spills, use dry cleanup procedures to avoid generating dust.[6] Sweep up the

material and place it in the designated hazardous waste container.[7][8]

Do not allow the chemical to enter drains.[6]

Step 4: Arranging for Disposal

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for pickup and disposal.

Provide them with the necessary information about the waste, including the chemical name

and quantity.

Follow their specific instructions for packaging and labeling for transport.

Step 5: Documentation

Maintain a record of the amount of tert-Butyl N-hydroxycarbamate disposed of and the

date of disposal. This is important for regulatory compliance and laboratory inventory

management.
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of tert-Butyl N-
hydroxycarbamate.
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Caption: Disposal workflow for tert-Butyl N-hydroxycarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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